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Compound of Interest

Compound Name:
DL-N-Fmoc-3-pyrazol-1-YL-

alanine

CAS No.: 224173-50-6

Cat. No.: B2735029 Get Quote

Executive Summary
Pyrazolyl-alanine (Pza) represents a critical non-canonical amino acid (NCAA) toolset for

peptide engineering, acting primarily as a non-basic isostere of Histidine. While Histidine (His)

functions as a pH sensor and proton shuttle due to its imidazole side chain (

), Pza incorporates a pyrazole ring with a significantly lower

(

). This electronic distinction allows researchers to decouple the steric/H-bonding functions of
the imidazole ring from its acid-base properties.

This guide details the structural causality, synthesis pathways, and high-value applications of

Pza, specifically focusing on its role as a stable phosphohistidine mimic, a metallopeptide

ligand, and a protease-resistant scaffold.

Chemical Architecture & Structural Logic
The Histidine-Pyrazole Isosterism
The core utility of Pza lies in its structural similarity to Histidine combined with its divergent

electronic profile.
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Histidine (His): The imidazole ring exists in tautomeric equilibrium (

vs

) and protonates at physiological pH. It acts as a general base/acid in catalytic triads (e.g.,
Serine proteases).

Pyrazolyl-alanine (Pza):

1-Pyrazolyl-alanine (1-Pza): The alanine side chain is attached to Nitrogen-1. This is the

naturally occurring isomer (found in Citrullus lanatus seeds).

3-Pyrazolyl-alanine (3-Pza): The side chain is attached to Carbon-3.[1] This is the true

steric isostere of Histidine.

Electronic Profile: The pyrazole ring is electron-poor compared to imidazole. With a

of ~2.5, the pyrazole nitrogen does not protonate at physiological pH (7.4).

Implication for Drug Design: If a peptide's bioactivity depends on H-bonding geometry but is

negatively impacted by cationic charge (e.g., membrane permeability issues or non-specific

binding), substituting His with 3-Pza preserves the geometry while enforcing neutrality.

Visualization: Structural & Electronic Comparison
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Figure 1: Structural relationship between Histidine and Pyrazolyl-alanine variants.[1] Note the

drastic shift in pKa, rendering Pza neutral under physiological conditions.

Synthesis & Incorporation Strategies
Synthesis from Serine -Lactone
The most enantiomerically pure route to L-Pza avoids racemic resolution by starting from N-

Cbz-L-Serine

-lactone. This electrophilic scaffold undergoes ring-opening with pyrazole nucleophiles.

Mechanism:

Nucleophilic Attack: The pyrazole nitrogen attacks the

-carbon of the lactone.
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Ring Opening: The strain of the 4-membered lactone drives the reaction, yielding the free

carboxylic acid.

Deprotection: Standard hydrogenolysis removes the Cbz group if free amino acid is desired,

or it can be swapped for Fmoc for SPPS.

Solid-Phase Peptide Synthesis (SPPS) Protocol
Incorporating Pza into peptides via Fmoc-SPPS is straightforward but requires specific

attention to coupling efficiency due to the reduced nucleophilicity of the aromatic ring if

unprotected (though the backbone amine is standard).

Key Protocol: Fmoc-Pza-OH Coupling

Parameter Specification Rationale

Protecting Group
Fmoc (

)
Standard base-labile strategy.

Side Chain None or Boc

Pyrazole is weakly

nucleophilic; side chain

protection is often

unnecessary. However, Boc-

protection (on the pyrazole N)

prevents potential acylation

during difficult couplings.

Coupling Reagent HATU / HOAt

Preferred over HBTU/HOBt to

maximize coupling yield for

non-canonical residues.

Base DIEA (Diisopropylethylamine) 2:1 ratio relative to amino acid.

Cleavage 95% TFA

Standard cleavage cocktails

(e.g., TFA/TIS/H2O) work well.

Pyrazole is stable in TFA.

High-Value Applications
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The "Killer App": Stable Phosphohistidine Mimics
Phosphorylation of Histidine (pHis) is a critical signaling mechanism in bacteria (two-

component systems) and mammals (ion channels).[2] However, the

bond in pHis is acid-labile, making it impossible to study using standard acidic antibody
purification or mass spectrometry workflows.

The Pza Solution: Researchers utilize 4-phosphopyrazol-2-yl alanine (pPza).[2]

Mechanism: By moving the nitrogen within the ring, the electronic environment stabilizes the

phosphate group.

Result: A non-hydrolyzable mimic that generates antibodies cross-reactive with native pHis

but stable enough for Western blotting and immunoprecipitation.
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Figure 2: Workflow for utilizing pPza to bypass the instability of native phosphohistidine in

signaling research.

Metallopeptides & MOFs
The pyrazole ring is an excellent ligand for transition metals (

,

,
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). Unlike imidazole, which can be promiscuous, pyrazole ligands can be tuned via substitution
(e.g., 3,5-dimethylpyrazole) to enforce specific coordination geometries.

Application: Designing "Bis-pyrazole" peptides that fold into rigid rods upon metal

coordination, serving as bio-compatible Metal-Organic Frameworks (MOFs).

Proteolytic Stability
Substituting His with Pza often improves the serum half-life of peptide drugs.

Causality: Proteases (like Trypsin or Chymotrypsin) recognize specific charge distributions

and shapes. The neutral pyrazole ring alters the local electrostatics, often preventing the

protease from engaging the scissile bond, while retaining receptor binding affinity.

Experimental Protocol: Synthesis of Fmoc-3-Pza-OH
Objective: Synthesize Fmoc-protected 3-pyrazolyl-alanine for SPPS.

Reagents:

N-Fmoc-L-Serine-

-lactone

Pyrazole (or substituted derivative)[1][3][4][5][6][7][8]

Acetonitrile (ACN)

Cesium Carbonate (

)

Step-by-Step Methodology:

Preparation of Nucleophile: Dissolve Pyrazole (1.2 eq) and

(0.5 eq) in anhydrous ACN. Stir for 30 min under Argon to generate the pyrazolate anion.

Ring Opening: Add N-Fmoc-L-Serine-
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-lactone (1.0 eq) dropwise at

. The reaction is exothermic.

Reaction: Allow to warm to Room Temperature (RT) and stir for 4–6 hours. Monitor by TLC

(disappearance of lactone).

Workup:

Evaporate ACN.

Redissolve residue in water.

Acidify to pH 3.0 with 1M HCl (Caution: Pyrazole product will precipitate or extract into

organic phase).

Extract with Ethyl Acetate (3x).

Purification: Recrystallize from EtOAc/Hexane.

Validation: Confirm structure via

-NMR (Look for pyrazole protons at

7.5–8.0 ppm) and Mass Spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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